Cas no 1850125-11-9 (2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide)

• Product Name: 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide
• CAS No: 1850125-11-9
• MF: C₇H₁₀I₂N₄O
• MW: 419.989445209503
• CID: 6343744
• PubChem ID: 165950096
• Update Time: 2025-10-16

2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide
• 1850125-11-9
• EN300-1123630

• Inchi： 1S/C7H10I2N4O/c8-5-6(9)13(3-12-5)2-1-4(10)7(11)14/h3-4H,1-2,10H2,(H2,11,14)
• InChI Key： SJAFWPKVWUGDBD-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CCC(C(N)=O)N)I

Computed Properties

• Exact Mass: 419.89441g/mol
• Monoisotopic Mass: 419.89441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide

Introduction to 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide (CAS No. 1850125-11-9)

2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide (CAS No. 1850125-11-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide consists of an imidazole ring substituted with two iodine atoms and a butanamide moiety attached to an amino group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.

Recent studies have explored the pharmacological properties of 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide has shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) found that this compound selectively targets and inhibits the growth of certain cancer cell lines, particularly those overexpressing specific receptors. The selective toxicity observed in these studies suggests that 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide could be developed into a targeted therapy for cancer treatment.

The pharmacokinetic profile of 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide has also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

Toxicity studies on 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide have been conducted to ensure its safety for human use. Preclinical data indicate that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving imidazole formation and iodination steps. These advancements in synthetic chemistry have facilitated the large-scale production of the compound for preclinical and clinical studies.

In conclusion, 2-amino-4-(4,5-diiodo-1H-imidazol-1-yl)butanamide (CAS No. 1850125-11-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical fields. As more data become available from clinical trials, this compound may play a significant role in the development of novel treatments for viral infections and cancer.